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Compound of Interest

Compound Name: ASM inhibitor 4i

Cat. No.: B15142201 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the Acid

Sphingomyelinase (ASM) inhibitor 4i, also known as ASM-IN-1.

Frequently Asked Questions (FAQs)
Q1: What is ASM inhibitor 4i (ASM-IN-1)?

A1: ASM inhibitor 4i (ASM-IN-1) is a potent and orally active direct inhibitor of acid

sphingomyelinase (ASM) with an IC₅₀ value of 1.5 µM.[1][2] It has been investigated for its anti-

inflammatory and antiatherosclerotic activities.[1][2]

Q2: What are the physical and chemical properties of ASM inhibitor 4i?

A2: The key properties of ASM inhibitor 4i are summarized in the table below.

Property Value

Alternate Name ASM-IN-1

CAS Number 2913151-46-7

Molecular Formula C₁₆H₁₂BrN₃O₄

Molecular Weight 390.19 g/mol
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Data sourced from MedChemExpress Product Data Sheet.[2]

Q3: How does ASM inhibitor 4i work?

A3: ASM inhibitor 4i directly inhibits the enzymatic activity of acid sphingomyelinase. ASM is a

lysosomal enzyme that catalyzes the hydrolysis of sphingomyelin into ceramide and

phosphorylcholine.[3][4][5] By inhibiting ASM, this compound reduces the production of

ceramide, a bioactive lipid involved in various cellular processes, including apoptosis,

inflammation, and stress responses.[3][6]

Troubleshooting Guide: Solubility and Stability
Issue 1: Difficulty Dissolving the Powdered Compound
Symptoms:

The powdered ASM inhibitor 4i does not fully dissolve in the chosen solvent.

Visible particulates or cloudiness in the solution after vortexing.

Possible Causes:

The compound has low aqueous solubility.

Insufficient solvent volume or dissolving energy.

Solutions:

Use an appropriate organic solvent: For in vitro studies, high-purity, anhydrous dimethyl

sulfoxide (DMSO) is the recommended solvent.[2]

Apply sonication: The product data sheet for ASM-IN-1 explicitly states the need for

ultrasonic treatment to achieve high concentrations in DMSO.[2] Use a bath sonicator to aid

dissolution.

Gentle warming: If sonication is not sufficient, gentle warming of the solution (e.g., to 37°C)

may aid dissolution. However, be cautious as excessive heat may degrade the compound.
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Issue 2: Precipitation of the Inhibitor in Aqueous
Solutions
Symptoms:

A clear stock solution of ASM inhibitor 4i in DMSO becomes cloudy or forms a precipitate

when diluted into aqueous media (e.g., cell culture medium, PBS).

Possible Causes:

ASM inhibitor 4i is hydrophobic and will precipitate out of solution when the concentration of

the organic solvent (DMSO) is significantly lowered.

Solutions:

Minimize the final DMSO concentration: Aim for a final DMSO concentration of 0.1% to 0.5%

in your experimental setup. Most cell lines can tolerate this range without significant toxicity.

Use a serial dilution method: Instead of directly adding the highly concentrated DMSO stock

to your aqueous buffer, perform an intermediate dilution step in your culture medium or PBS.

Add to medium containing protein: If your culture medium contains serum (e.g., FBS), the

proteins can help to stabilize the compound and prevent precipitation. Add the inhibitor to the

complete medium rather than a serum-free buffer.

Vortex during dilution: When diluting the DMSO stock, vortex the aqueous solution to ensure

rapid and even distribution of the compound, which can help prevent localized high

concentrations that are prone to precipitation.

Issue 3: Concerns About Compound Stability and
Storage
Symptoms:

Loss of inhibitory activity over time.

Visible changes in the appearance of the stock solution (e.g., color change, precipitation).
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Possible Causes:

Improper storage of the powdered compound or stock solutions.

Degradation due to repeated freeze-thaw cycles.

Long-term storage at inappropriate temperatures.

Solutions:

Follow recommended storage conditions: Adhere to the storage guidelines provided by the

supplier.

Aliquot stock solutions: To avoid repeated freeze-thaw cycles, prepare single-use aliquots of

your stock solution and store them at -80°C.

Use fresh dilutions: Prepare fresh dilutions of the inhibitor in your aqueous experimental

buffer for each experiment. Do not store the compound in aqueous solutions for extended

periods.

Data Summary
Solubility Data

Solvent Concentration Notes

DMSO 60 mg/mL (153.77 mM)
Requires sonication for

dissolution.[2]

10% DMSO / 90% Corn Oil ≥ 3 mg/mL (7.69 mM)
Recommended for in vivo

studies.[2]

Storage and Stability
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Data sourced from MedChemExpress Product Data Sheet.[1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials: ASM inhibitor 4i (ASM-IN-1) powder, anhydrous DMSO, sterile microcentrifuge

tubes, precision balance, sonicator.

Procedure: a. Calculate the required mass of ASM inhibitor 4i for your desired volume of 10

mM stock solution (Molecular Weight = 390.19 g/mol ). For 1 mL of a 10 mM solution, you

will need 3.90 mg. b. Weigh the calculated amount of the powdered inhibitor and place it in a

sterile microcentrifuge tube. c. Add the calculated volume of anhydrous DMSO to the tube. d.

Vortex the tube for 1-2 minutes to initially mix the compound. e. Place the tube in a bath

sonicator and sonicate until the solution is clear and all particulate matter has dissolved. This

may take several minutes. f. Once fully dissolved, prepare single-use aliquots to avoid

repeated freeze-thaw cycles. g. Store the aliquots at -80°C for long-term storage (up to 6

months) or -20°C for short-term storage (up to 1 month).[1][2]

Protocol 2: Dilution of Stock Solution for Cell Culture
Experiments

Materials: 10 mM stock solution of ASM inhibitor 4i in DMSO, pre-warmed complete cell

culture medium.

Procedure: a. Thaw an aliquot of the 10 mM stock solution at room temperature. b. To

achieve a final concentration of 10 µM in your cell culture well, you will need to perform a
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1:1000 dilution. c. It is recommended to perform a serial dilution. First, dilute the 10 mM

stock 1:100 in pre-warmed medium to create a 100 µM intermediate solution. d. Vortex the

intermediate solution gently. e. Add the required volume of the 100 µM intermediate solution

to your cell culture wells to achieve the final desired concentration (e.g., for a final

concentration of 10 µM, add 100 µL of the 100 µM solution to 900 µL of medium in the well).

f. Ensure the final concentration of DMSO in the culture medium is below 0.5% to avoid

solvent-induced cytotoxicity.
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Caption: The Acid Sphingomyelinase (ASM) signaling pathway.

Experimental Workflow: Preparing a Working Solution
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Caption: Workflow for preparing a working solution of ASM inhibitor 4i.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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